Citraconic anhydride Citraconic anhydride
Brand Name: Vulcanchem
CAS No.: 616-02-4
VCID: VC0165944
InChI: InChI=1S/C5H4O3/c1-3-2-4(6)8-5(3)7/h2H,1H3
SMILES: CC1=CC(=O)OC1=O
Molecular Formula: C5H4O3
Molecular Weight: 112.08 g/mol

Citraconic anhydride

CAS No.: 616-02-4

Reference Standards

VCID: VC0165944

Molecular Formula: C5H4O3

Molecular Weight: 112.08 g/mol

Citraconic anhydride - 616-02-4

CAS No. 616-02-4
Product Name Citraconic anhydride
Molecular Formula C5H4O3
Molecular Weight 112.08 g/mol
IUPAC Name 3-methylfuran-2,5-dione
Standard InChI InChI=1S/C5H4O3/c1-3-2-4(6)8-5(3)7/h2H,1H3
Standard InChIKey AYKYXWQEBUNJCN-UHFFFAOYSA-N
SMILES CC1=CC(=O)OC1=O
Canonical SMILES CC1=CC(=O)OC1=O
Boiling Point 213.5 °C
213-214 °C @ 760 MM HG
Colorform COLORLESS LIQUID
Density 1.2469 @ 16 °C/4 °C
Melting Point 7.5 °C
7-8 °C
Solubility SOL IN ALCOHOL, ETHER, ACETONE
Synonyms 2-methylmaleic anhydride
citraconic anhydride
Vapor Pressure 1 MM HG @ 47.1 °C
PubChem Compound 12012
Last Modified Nov 11 2021
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